8-Cyclopentylamino-3-methyl-7-(2-methyl-benzyl)-3,7-dihydro-purine-2,6-dione

• IUPAC Name: 8-(cyclopentylamino)-3-methyl-7-[(2-methylphenyl)methyl]purine-2,6-dione
• InChI: InChI=1S/C19H23N5O2/c1-12-7-3-4-8-13(12)11-24-15-16(23(2)19(26)22-17(15)25)21-18(24)20-14-9-5-6-10-14/h3-4,7-8,14H,5-6,9-11H2,1-2H3,(H,20,21)(H,22,25,26)
• InChI Key: ZZLBTNNPADSCFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=C(N=C2NC4CCCC4)N(C(=O)NC3=O)C
• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol
• CAS No.: 587008-44-4

Description

8-Cyclopentylamino-3-methyl-7-(2-methyl-benzyl)-3,7-dihydro-purine-2,6-dione is a useful research compound. Its molecular formula is C19H23N5O2 and its molecular weight is 353.426. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

• Thietanyl Protection in Synthesis : A study by Khaliullin and Shabalina (2020) explored the use of thietanyl protection in synthesizing 8-substituted 1-benzyl-3-methyl-3,7-dihydro-1H-purine-2,6-diones. This method provides a new route for synthesizing these compounds, particularly for 1-benzyl-substituted 3,7-dihydro-1H-purine-2,6-diones, leveraging the stability of thietanyl protection against nucleophilic substitution reactions (Khaliullin & Shabalina, 2020).

Chemical Reactions and Properties

• Unusual Reactions with Trisamine : In another study by Khaliullin and Shabalina (2020), the reaction of 8-bromo-substituted 3-methyl-7-(thietan-3-yl)-3,7-dihydro-1H-purine-2,6-diones with trisamine resulted in unexpected products, providing insights into the reaction mechanisms involving these purine diones (Khaliullin & Shabalina, 2020).

Pharmacological Potential

• Antidepressant Activity : A compound closely related to 8-Cyclopentylamino-3-methyl-7-(2-methyl-benzyl)-3,7-dihydro-purine-2,6-dione demonstrated antidepressant activity. The compound 8-Cyclohexylamino-1-ethyl-3-methyl-7-(1,1-dioxothietan-3-yl)-1H-purine-2,6(3H,7H)-dione showed significant antidepressant effects at certain dosages, suggesting potential therapeutic applications for similar compounds (Khaliullin et al., 2017).

Molecular Structure Analysis

• Structure Analysis : Detailed structural analysis of related compounds, such as 8-(dicyclopropylmethyl)-1,3-dipropylxanthine, has been conducted to understand the molecular configuration and potential receptor interactions, which can be crucial for developing new pharmacological agents (Hirayama et al., 1993).